Prop-2-en-1-yl but-3-enoate

• CAS No.: 1745-31-9
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: prop-2-enyl but-3-enoate
• InChI: InChI=1S/C7H10O2/c1-3-5-7(8)9-6-4-2/h3-4H,1-2,5-6H2
• InChI Key: AAKKKMOPCAFJCX-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(=O)OCC=C

Description

Prop-2-en-1-yl but-3-enoate is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 liter shaking autoclave made of stainless steel was charged with 1 mol (100 grams) of allyl acetate, 0.5 gram RhCl3 . 3 H2O, 1 gram Ni(CO)4 and 18 grams of water, the autoclave was pressurized with 145 atm/g carbon monoxide and the mixture heated at 138 - 140° C. After a time of reaction of 7 hours the reaction was interrupted and the mixture analyzed. 98 grams of reaction mixture were obtained containing about 15% of vinyl acetic acid. Diallyl ether and vinyl acetic acid allyl ester were not formed. Besides acetic acid the mixture further contained the unreacted allyl acetate, small amounts of allyl alcohol, a little propionaldehyde and high boiling constituents.